N-(2-(4-fluorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-morpholino-2-oxoacetamide

• IUPAC Name: N-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-morpholin-4-yl-2-oxoacetamide
• InChI: InChI=1S/C17H17FN4O5S/c18-11-1-3-12(4-2-11)22-15(13-9-28(25,26)10-14(13)20-22)19-16(23)17(24)21-5-7-27-8-6-21/h1-4H,5-10H2,(H,19,23)
• InChI Key: ZKLDYLYPRQPLSC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)F
• Molecular Formula: C17H17FN4O5S
• Molecular Weight: 408.4 g/mol

Description

The compound appears to contain a pyrazole moiety, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A rational approach was adopted for the synthesis of similar compounds using conventional heating as well as microwave irradiation techniques.

Molecular Structure Analysis

The molecular structure of pyrazoles is distinguished by a 5-member ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Scientific Research Applications

Neurotoxic Potential

Correlating this pyrazoline derivative with behavioral changes confirms its neurotoxic potentials. Researchers have explored its impact on acetylcholinesterase (AchE) activity in the brain. AchE is a critical enzyme involved in neurotransmitter regulation. . Further studies are needed to elucidate its precise neurotoxic mechanisms.

Therapeutic Applications in Neurodegenerative Diseases

Given the neuropharmacological potential of piperazine derivatives, compounds like N-(2-fluorophenyl)-4-({[4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzamide have been investigated for treating neurodegenerative diseases such as Alzheimer’s or Parkinson’s. .

Other Potential Applications

While the above points highlight key areas, additional research is ongoing. Scientists are exploring other applications, including antioxidant effects, anti-inflammatory properties, and potential use in metabolic disorders.